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Compound of Interest

Compound Name: L-GLUTAMATE OXIDASE

Cat. No.: B1165568

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the natural sources of L-glutamate oxidase, an enzyme
of significant interest for clinical diagnostics, food industry applications, and pharmaceutical
research. The guide provides a comprehensive overview of the microbial producers of this
enzyme, with a particular focus on the genus Streptomyces. It details the biochemical
properties, purification protocols, and metabolic significance of L-glutamate oxidase,
presenting quantitative data in a clear, comparative format.

Introduction to L-Glutamate Oxidase

L-glutamate oxidase (EC 1.4.3.11) is a flavoprotein that catalyzes the oxidative deamination
of L-glutamate to a-ketoglutarate, ammonia (NHs), and hydrogen peroxide (H2032) in the
presence of molecular oxygen (O2) and water (H20).[1] This enzyme exhibits high specificity
for its substrate, L-glutamic acid, making it a valuable tool for the specific detection and
guantification of L-glutamate.[1] Its applications range from biosensors for monitoring glutamate
levels in fermented foods and clinical samples to potential therapeutic applications.

The enzymatic reaction catalyzed by L-glutamate oxidase is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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